molecular formula C9H9N3S B8395773 4-(2-Methylpyridin-4-yl)-1,3-dihydro-imidazole-2-thione

4-(2-Methylpyridin-4-yl)-1,3-dihydro-imidazole-2-thione

Cat. No.: B8395773
M. Wt: 191.26 g/mol
InChI Key: MNVOAQZZKFJGGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Methylpyridin-4-yl)-1,3-dihydro-imidazole-2-thione is a useful research compound. Its molecular formula is C9H9N3S and its molecular weight is 191.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9N3S

Molecular Weight

191.26 g/mol

IUPAC Name

4-(2-methylpyridin-4-yl)-1,3-dihydroimidazole-2-thione

InChI

InChI=1S/C9H9N3S/c1-6-4-7(2-3-10-6)8-5-11-9(13)12-8/h2-5H,1H3,(H2,11,12,13)

InChI Key

MNVOAQZZKFJGGQ-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=CC(=C1)C2=CNC(=S)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of crude 1-(2-methyl-pyridin-4-yl)-2-amino-ethanone dihydrochloride (8.50 g, 35.8 mmol) in water (60 ml) was added at room temperature potassium thiocyanate (16.4 g, 168 mmol) and the reaction mixture was heated under reflux conditions for 3 h and at 0° C. for 2 h. The precipitated solid was collected by filtration, saturated sodium bicarbonate solution (100 ml) was added and the mixture was stirred at room temperature for 2 h. The product was collected by filtration to give 4-(2-methylpyridin-4-yl)-1,3-dihydro-imidazole-2-thione (5.44 g, 79%) as a light brown solid; MS (ISP) 192.2 [(M+H)+].
Name
1-(2-methyl-pyridin-4-yl)-2-amino-ethanone dihydrochloride
Quantity
8.5 g
Type
reactant
Reaction Step One
Name
potassium thiocyanate
Quantity
16.4 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One

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